Cas no 2679806-10-9 ((2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid
• CAS No: 2679806-10-9
• MF: C₂₃H₃₃NO₆
• MW: 419.511227369308
• CID: 5618883
• PubChem ID: 165927177
• Update Time: 2025-07-25

(2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679806-10-9
• (2S)-2-{[(benzyloxy)carbonyl][(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-yl]amino}propanoic acid
• EN300-28303908
• (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid

• Inchi： 1S/C23H33NO6/c1-3-29-22(27)20(15-14-18-10-6-4-7-11-18)24(17(2)21(25)26)23(28)30-16-19-12-8-5-9-13-19/h5,8-9,12-13,17-18,20H,3-4,6-7,10-11,14-16H2,1-2H3,(H,25,26)/t17-,20-/m0/s1
• InChI Key： YLBMPCJZHGLTGS-PXNSSMCTSA-N
• SMILES： O(CC)C([C@H](CCC1CCCCC1)N(C(=O)OCC1C=CC=CC=1)[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 419.23078777g/mol
• Monoisotopic Mass: 419.23078777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 93.1Ų

Additional information on (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic Acid (CAS No. 2679806-10-9)

The compound (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid, identified by its CAS number 2679806-10-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and biochemical research. The intricate structure of this compound, featuring multiple stereocenters and protective groups, makes it a valuable scaffold for the synthesis of novel therapeutic agents.

In recent years, the demand for highly selective and potent pharmaceutical compounds has driven extensive research into chiral molecules. The stereochemistry of (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid is particularly noteworthy, as the (S)-configuration at the key stereocenter enhances its biological activity and selectivity. This specificity is crucial for developing drugs that target specific biological pathways without unintended side effects. The presence of a benzyloxy carbonyl group also serves as a protective group, allowing for selective deprotection in subsequent synthetic steps, which is essential for constructing more complex molecules.

The pharmacological properties of this compound have been the subject of numerous studies. Researchers have explored its potential as an intermediate in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The cyclohexyl and ethoxy substituents contribute to the molecule's solubility and bioavailability, making it a promising candidate for oral administration. Additionally, the oxobutanoic acid moiety provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

Recent advancements in computational chemistry have allowed for more accurate predictions of the biological activity of (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid. Molecular docking studies have identified its high affinity for certain enzymes, suggesting its utility in inhibiting key targets involved in disease progression. These studies not only provide insights into the mechanism of action but also guide the optimization of the compound's structure to improve its efficacy and safety. The integration of experimental data with computational models has been instrumental in accelerating the drug discovery process.

In vitro experiments have demonstrated the compound's ability to modulate biological pathways relevant to various diseases. For instance, studies have shown that it can inhibit the activity of specific proteases involved in cancer cell proliferation. The (S)-configuration at the stereocenter appears to be critical for this inhibitory effect, as racemic or non-stereoselective analogs exhibit significantly reduced activity. This highlights the importance of stereochemistry in determining the pharmacological properties of a compound.

Furthermore, research has explored the potential applications of this compound in treating inflammatory diseases. Its ability to interact with inflammatory pathways has been linked to its anti-inflammatory effects. The benzyloxy carbonyl group provides a handle for further derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. This flexibility makes it a versatile scaffold for developing novel anti-inflammatory agents.

The synthesis of (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid involves multiple steps, each requiring precise control over reaction conditions and stereochemistry. Advances in synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure high enantiomeric purity. These methods not only improve yield but also reduce costs associated with purification and isolation.

The compound's stability under various storage conditions has also been thoroughly investigated. Studies have shown that it remains stable when stored at controlled temperatures and humidity levels, ensuring its suitability for industrial-scale production and clinical trials. This stability is crucial for maintaining the integrity of pharmaceutical products throughout their shelf life.

As interest in personalized medicine grows, compounds like (2S)-2-{(benzyloxy)carbonyl(2S)-4-cyclohexyl-1-ethoxy-1-oxobutan-2-ylamino}propanoic acid are being explored for their potential use in tailored therapeutic strategies. By understanding how individual patients respond to different molecular structures, researchers can develop more effective treatments with fewer side effects. The complex structure of this compound provides numerous opportunities for customization, making it a valuable tool in precision medicine initiatives.

In conclusion, (CAS No. 2679806-10) represents a significant advancement in pharmaceutical chemistry with its complex stereochemistry and functional groups. Its potential applications in drug development and biochemical research are vast, ranging from protease inhibition to anti-inflammatory therapy. The ongoing research into this compound underscores its importance as a versatile scaffold for developing novel therapeutic agents that address unmet medical needs.